N-Allyl-5-methoxyindole

• Molecular Formula: C12H13NO
• Molecular Weight: 187.24 g/mol
• IUPAC Name: 5-methoxy-1-prop-2-enylindole
• InChI: InChI=1S/C12H13NO/c1-3-7-13-8-6-10-9-11(14-2)4-5-12(10)13/h3-6,8-9H,1,7H2,2H3
• InChI Key: XPLBWHIRBBEWGR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N(C=C2)CC=C

Description

N-Allyl-5-methoxyindole is a useful research compound. Its molecular formula is C12H13NO and its molecular weight is 187.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Methoxyindole (294 mg, 2.0 mmol) was dissolved in THF (10 mL) and treated with 1M KOtBu in THF (2.2 mL, 2.2 mmol). After stirring for 1 hour, allyl bromide (190 μL, 2.2 mmol) was added and the reaction mixture was stirred for an additional 2 hrs. Standard aqueous workup provided N-Allyl-5-methoxyindole as an off white solid, which was used without further purification.